Cas no 2680729-40-0 (benzyl N-(2-hydroxy-2,3-dihydro-1H-inden-4-yl)carbamate)

• Product Name: benzyl N-(2-hydroxy-2,3-dihydro-1H-inden-4-yl)carbamate
• CAS No: 2680729-40-0
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 5634690
• PubChem ID: 165907346
• Update Time: 2025-05-26

benzyl N-(2-hydroxy-2,3-dihydro-1H-inden-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28286693
• 2680729-40-0
• benzyl N-(2-hydroxy-2,3-dihydro-1H-inden-4-yl)carbamate

• Inchi： 1S/C17H17NO3/c19-14-9-13-7-4-8-16(15(13)10-14)18-17(20)21-11-12-5-2-1-3-6-12/h1-8,14,19H,9-11H2,(H,18,20)
• InChI Key： LSVHFSMOLJEZRJ-UHFFFAOYSA-N
• SMILES： OC1CC2C=CC=C(C=2C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.12084340g/mol
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2-hydroxy-2,3-dihydro-1H-inden-4-yl)carbamate

Recent Advances in the Study of Benzyl N-(2-hydroxy-2,3-dihydro-1H-inden-4-yl)carbamate (CAS: 2680729-40-0)

Benzyl N-(2-hydroxy-2,3-dihydro-1H-inden-4-yl)carbamate (CAS: 2680729-40-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique indene scaffold and carbamate functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of benzyl N-(2-hydroxy-2,3-dihydro-1H-inden-4-yl)carbamate has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving the protection of the indene hydroxyl group, followed by carbamate formation and subsequent deprotection. This method has proven scalable, making the compound more accessible for preclinical studies.

Pharmacological evaluations have revealed that benzyl N-(2-hydroxy-2,3-dihydro-1H-inden-4-yl)carbamate exhibits notable anti-inflammatory and neuroprotective effects. In vitro studies using murine microglial cells demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating neuroinflammatory disorders. Furthermore, in vivo models of Parkinson's disease showed a reduction in dopaminergic neuron loss, highlighting its neuroprotective capabilities.

Mechanistic studies have identified the compound's interaction with the NF-κB signaling pathway as a key factor in its anti-inflammatory activity. Molecular docking simulations and binding assays indicate that benzyl N-(2-hydroxy-2,3-dihydro-1H-inden-4-yl)carbamate binds to the p65 subunit of NF-κB, thereby inhibiting its translocation to the nucleus and subsequent gene expression. This finding, published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, provides a molecular basis for its observed effects.

In addition to its anti-inflammatory and neuroprotective properties, recent research has explored the compound's potential in oncology. Preliminary data from a 2024 study in Cancer Research suggest that benzyl N-(2-hydroxy-2,3-dihydro-1H-inden-4-yl)carbamate may inhibit the proliferation of certain cancer cell lines, particularly those associated with glioblastoma. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential for central nervous system malignancies.

Despite these promising findings, challenges remain in the development of benzyl N-(2-hydroxy-2,3-dihydro-1H-inden-4-yl)carbamate as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies. Ongoing research aims to address these limitations while exploring additional therapeutic indications for this versatile compound.